Cas no 74101-10-3 (3-(4-chlorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(4-chlorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine
• CAS No: 74101-10-3
• MF: C₁₈H₁₃ClN₄S
• MW: 352.840620756149
• CID: 1763563
• PubChem ID: 986333
• Update Time: 2025-04-21

3-(4-chlorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine
• 5-(4-chlorophenyl)-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-amine
• 74101-10-3
• BRN 1157352
• NSC-789054
• AKOS001996518
• STL440171
• 3-(4-Chlorophenyl)-1-(4-phenyl-2-thiazolyl)-1H-pyrazol-5-amine
• AR-009/42290093
• 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(4-phenyl-2-thiazolyl)-
• DTXSID40225013
• NSC789054
• 3-(4-chlorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ylamine

• Inchi： 1S/C18H13ClN4S/c19-14-8-6-13(7-9-14)15-10-17(20)23(22-15)18-21-16(11-24-18)12-4-2-1-3-5-12/h1-11H,20H2
• InChI Key： WQSAURARIIAFQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(N)N(C2=NC(=CS2)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 352.0549453g/mol
• Monoisotopic Mass: 352.0549453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85Ų